Cas no 1556709-04-6 ((3-methylpyridin-4-yl)(phenyl)methanol)

• Product Name: (3-methylpyridin-4-yl)(phenyl)methanol
• CAS No: 1556709-04-6
• MF: C₁₃H₁₃NO
• MW: 199.248423337936
• MDL: MFCD24249552
• CID: 4605944
• PubChem ID: 81843244
• Update Time: 2025-05-25

(3-methylpyridin-4-yl)(phenyl)methanol Chemical and Physical Properties

Names and Identifiers

• (3-methylpyridin-4-yl)(phenyl)methanol

• MDL： MFCD24249552
• Inchi： 1S/C13H13NO/c1-10-9-14-8-7-12(10)13(15)11-5-3-2-4-6-11/h2-9,13,15H,1H3
• InChI Key： YTDWWBUZQCLRNJ-UHFFFAOYSA-N
• SMILES： C(C1C=CN=CC=1C)(C1=CC=CC=C1)O

Additional information on (3-methylpyridin-4-yl)(phenyl)methanol

Introduction to (3-methylpyridin-4-yl)(phenyl)methanol and Its Significance in Modern Chemical Research

Compound with the CAS number 1556709-04-6, identified as (3-methylpyridin-4-yl)(phenyl)methanol, represents a fascinating molecule with potential applications in various fields of chemical and pharmaceutical research. This compound, characterized by its unique structural and functional properties, has garnered attention due to its role as a key intermediate in the synthesis of complex organic molecules. The presence of both pyridine and phenyl moieties in its structure imparts distinct chemical behaviors that make it a valuable candidate for further exploration.

The molecular structure of (3-methylpyridin-4-yl)(phenyl)methanol consists of a pyridine ring substituted at the 3-position with a methyl group, linked to a phenyl ring through a methanol functional group. This configuration not only contributes to its solubility and reactivity but also opens up numerous possibilities for chemical modifications and derivatization. The pyridine moiety is particularly noteworthy, as it is known for its ability to participate in hydrogen bonding, metal coordination, and various catalytic processes, making it an indispensable component in the design of novel compounds.

In recent years, there has been a significant surge in research focused on the development of new pharmaceuticals and agrochemicals, driven by the need for more effective and selective compounds. Within this context, (3-methylpyridin-4-yl)(phenyl)methanol has emerged as a compound of interest due to its potential role in the synthesis of bioactive molecules. For instance, derivatives of this compound have been explored as intermediates in the preparation of kinase inhibitors, which are crucial in the treatment of various cancers and inflammatory diseases. The phenyl ring, known for its aromatic stability and electronic properties, can be modified to enhance binding affinity to biological targets, thereby improving the efficacy of drug candidates.

The methanol group in (3-methylpyridin-4-yl)(phenyl)methanol serves as a versatile handle for further functionalization. It can be oxidized to form aldehydes or carboxylic acids, or reduced to produce secondary alcohols, depending on the desired outcome. This flexibility makes it an attractive building block for synthetic chemists aiming to construct complex molecular architectures. Moreover, the methyl-substituted pyridine ring can be further modified through nucleophilic substitution or metal-catalyzed cross-coupling reactions, allowing for the introduction of diverse functional groups at specific positions.

Recent advancements in computational chemistry have also highlighted the importance of (3-methylpyridin-4-yl)(phenyl)methanol in drug discovery processes. Molecular modeling studies have demonstrated that this compound can interact with biological targets through multiple binding modes, enhancing its potential as a lead compound. By leveraging computational tools, researchers can predict the binding affinity and selectivity of various derivatives, thereby accelerating the drug development pipeline. This approach not only saves time and resources but also increases the likelihood of identifying high-quality candidates for further optimization.

The synthesis of (3-methylpyridin-4-yl)(phenyl)methanol itself presents an interesting challenge due to its structural complexity. However, recent methodologies have provided more efficient routes to this compound compared to traditional approaches. For example, transition-metal-catalyzed reactions have been employed to streamline the construction of the pyridine-phenyl linkage. These methods often offer higher yields and better regioselectivity, making them particularly appealing for industrial-scale production. Additionally, green chemistry principles have been integrated into these synthetic protocols to minimize waste and reduce environmental impact.

Beyond its pharmaceutical applications, (3-methylpyridin-4-yl)(phenyl)methanol has shown promise in other areas such as material science and catalysis. Its ability to form stable complexes with metals makes it a valuable ligand in homogeneous catalysis. These complexes can be used to facilitate various transformations, including hydrogenation and oxidation reactions, which are essential in industrial processes. Furthermore, the unique electronic properties of this compound have been exploited in the development of organic semiconductors and light-emitting diodes (OLEDs), contributing to advancements in electronic devices.

The future prospects for research involving (3-methylpyridin-4-yl)(phenyl)methanol are vast and exciting. As our understanding of molecular interactions continues to evolve, new applications for this compound are likely to emerge. Ongoing studies are exploring its potential use in photodynamic therapy and as a precursor for functional materials with tailored properties. By integrating interdisciplinary approaches that combine organic synthesis with biochemistry and materials science, researchers can unlock the full potential of this versatile molecule.

In conclusion, (3-methylpyridin-4-yl)(phenyl)methanol, identified by CAS number 1556709-04-6, is a compound that exemplifies the intersection of structure and function in modern chemical research. Its unique properties make it a valuable tool for synthesizing complex molecules with potential applications across multiple industries. As research continues to progress, we can expect further insights into its capabilities and new ways to harness its potential for innovation.